Cas no 90771-85-0 (1(3H)-Isobenzofuranone,5,6-dimethoxy-4,7-dinitro-)

• Product name: 1(3H)-Isobenzofuranone,5,6-dimethoxy-4,7-dinitro-
• CAS No: 90771-85-0
• MF: C₁₀H₈N₂O₈
• MW: 284.179122924805
• CID: 817949
• PubChem ID: 251920

1(3H)-Isobenzofuranone,5,6-dimethoxy-4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,5,6-dimethoxy-4,7-dinitro-
• 5,6-dimethoxy-4,7-dinitro-3H-2-benzofuran-1-one
• 5,6-Dimethoxy-4,7-dinitro-3H-isobenzofuran-1-one
• 90771-85-0
• SCHEMBL1608937
• NSC72945
• CLCHLWCWHLEFCC-UHFFFAOYSA-N
• DTXSID30291060
• NSC-72945
• NCIOpen2_003830

• Inchi： InChI=1S/C10H8N2O8/c1-18-8-6(11(14)15)4-3-20-10(13)5(4)7(12(16)17)9(8)19-2/h3H2,1-2H3
• InChI Key： CLCHLWCWHLEFCC-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C(=C1OC)[N+](=O)[O-])C(=O)OC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.028
• Monoisotopic Mass: 284.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.598
• Boiling Point: 584.3°Cat760mmHg
• Flash Point: 294°C
• Refractive Index: 1.614